Cas no 1509222-60-9 (methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate)

• Product Name: methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate
• CAS No: 1509222-60-9
• MF: C₁₂H₁₄F₂N₂O₂
• MW: 256.248569965363
• CID: 6078652
• PubChem ID: 79838553
• Update Time: 2025-10-29

methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate
• Benzoic acid, 2,3-difluoro-4-(1-piperazinyl)-, methyl ester
• AKOS018397269
• 1509222-60-9
• EN300-15358481

• Inchi： 1S/C12H14F2N2O2/c1-18-12(17)8-2-3-9(11(14)10(8)13)16-6-4-15-5-7-16/h2-3,15H,4-7H2,1H3
• InChI Key： KLNLGYXAISQHII-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2CCNCC2)C(F)=C1F

Computed Properties

• Exact Mass: 256.10233402g/mol
• Monoisotopic Mass: 256.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 383.7±42.0 °C(Predicted)
• pka: 8.58±0.10(Predicted)

Additional information on methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate

Methyl 2,3-Difluoro-4-(Piperazin-1-yl)Benzoate: A Comprehensive Overview

Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate, identified by the CAS number 1509222-60-9, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with fluorine atoms at positions 2 and 3, and a piperazine group at position 4. The presence of these functional groups contributes to its diverse chemical properties and potential uses.

The benzoate group in methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate plays a crucial role in its chemical reactivity and stability. The fluorine atoms at positions 2 and 3 introduce electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical reactions. Additionally, the piperazine ring at position 4 introduces nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions, making this compound potentially useful in pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate in the field of drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic potential. For instance, the compound has been investigated for its role in the development of anti-inflammatory agents and antiviral drugs due to its unique structural features that allow for selective binding to target proteins.

In terms of synthesis, methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly methods for synthesizing this compound.

The physical properties of methyl 2,3-difluoro-4-(piperazin-1-yil)benzoate make it suitable for use in various industrial applications. Its melting point and solubility characteristics are particularly important considerations for its application in pharmaceutical formulations and agrochemicals. Furthermore, the compound's stability under different environmental conditions has been extensively studied to ensure its safe handling and storage.

From an environmental perspective, methyl 2,3-difluoro-4-(piperazin-l-yil)benzoate has been evaluated for its biodegradability and potential impact on ecosystems. Studies have shown that under certain conditions, the compound can undergo biodegradation through microbial action, reducing its environmental footprint over time.

In conclusion, methyl 2,3-difluoro-l-(pi perazin-l-yil)benzoate (CAS No: 1509222609) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and chemical properties make it an attractive candidate for further research and development in fields such as drug discovery, materials science, and environmental chemistry.